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2-Chloropentan-3-one NMR mass spectrometry
validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Chloropentan-3-one

CAS No.: 17042-21-6

Cat. No.: S784957

Chemical Identity and Synthesis

The table below summarizes the key identifiers and the published synthetic procedure for 2-Chloropentan-

3-one.
Property Description
CAS Number 17042-21-6 [1]
Molecular Formula CsHgCIO [1]
Molecular Weight 120.577 g/mol [1]
Common Name 2-Chloropentan-3-one [2] [1]
IUPAC Name 2-Chloropentan-3-one [2]

Detailed Synthetic Protocol [2] The synthesis is a two-step process, with the first step being the preparation

of the target molecule.

¢ Procedure: An 80 mmol (69.40 g) quantity of pentan-3-one is combined with 200 mL of carbon
tetrachloride in a 500-mL round-bottomed flask and heated to 45°C. Then, 88 mmol of sulfuryl
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chloride is added dropwise over 2 hours. The mixture is stirred for an additional 3 hours at 45°C.

e Work-up and Purification: The carbon tetrachloride solvent is removed by distillation at atmospheric
pressure. The crude product is then purified by distillation under reduced pressure, collecting the
fraction that boils between 80-102°C at 62 mmHg. This yields 2-Chloropentan-3-one as a pale
yellow liquid with an 80% yield.

e Handling Notes: The product should be stored in a refrigerator, and the spectral data is described
in a separate literature reference (Wyman and Kaufman).

The following diagram illustrates the experimental setup and workflow for this synthesis:

(Start: Pentan-3-one in CCI4)

Add SO:zClz dropwise
at 45°C
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Remove CCla by
distillation (85°C)
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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